2-{[(3-methylphenyl)amino]methylene}cyclohexanone

• IUPAC Name: (2Z)-2-[(3-methylanilino)methylidene]cyclohexan-1-one
• InChI: InChI=1S/C14H17NO/c1-11-5-4-7-13(9-11)15-10-12-6-2-3-8-14(12)16/h4-5,7,9-10,15H,2-3,6,8H2,1H3/b12-10-
• InChI Key: JBGUVHNEILPBOS-BENRWUELSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC=C2CCCCC2=O
• Isomeric SMILES: CC1=CC(=CC=C1)N/C=C\2/CCCCC2=O
• Molecular Formula: C14H17NO
• Molecular Weight: 215.29 g/mol

Description

2-{[(3-methylphenyl)amino]methylene}cyclohexanone, also known as MPAC, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound belongs to the category of arylcyclohexylamines, which are known to have dissociative anesthetic properties. In

Mechanism of Action

The mechanism of action of 2-{[(3-methylphenyl)amino]methylene}cyclohexanone involves the selective inhibition of NMDA receptors. NMDA receptors are activated by the binding of glutamate and require the presence of a co-agonist, such as glycine or D-serine, for full activation. This compound binds to a specific site on the NMDA receptor, known as the PCP site, and prevents the binding of the co-agonist. This results in the inhibition of NMDA receptor activity.
Biochemical and physiological effects:
The selective inhibition of NMDA receptors by this compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to produce analgesia, sedation, and hypothermia. This compound has also been shown to have neuroprotective effects in models of ischemic brain injury and traumatic brain injury. Additionally, this compound has been shown to have antidepressant-like effects in animal models of depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[(3-methylphenyl)amino]methylene}cyclohexanone in lab experiments is its selectivity for NMDA receptors. This allows researchers to specifically study the function of these receptors without affecting other glutamate receptors. However, one limitation of using this compound is its potential toxicity. This compound has been shown to have neurotoxic effects at high doses, and therefore, caution must be taken when using this compound in lab experiments.

Future Directions

There are several future directions for the use of 2-{[(3-methylphenyl)amino]methylene}cyclohexanone in scientific research. One potential application is in the study of NMDA receptor-mediated synaptic plasticity in the context of neurological and psychiatric disorders. This compound may also be useful in the development of new treatments for these disorders by targeting NMDA receptors. Additionally, the development of new analogs of this compound with improved selectivity and reduced toxicity may lead to the discovery of new pharmacological agents for the treatment of various diseases.

Scientific Research Applications

2-{[(3-methylphenyl)amino]methylene}cyclohexanone has been used in various scientific research studies due to its potential pharmacological properties. One of the main applications of this compound is in the study of NMDA receptors. NMDA receptors are a type of glutamate receptor that plays a crucial role in synaptic plasticity, learning, and memory. This compound has been shown to selectively inhibit NMDA receptors, making it a valuable tool for studying the function of these receptors.